Cas no 539-93-5 (a,a'-Dilaurin)

• Product Name: a,a'-Dilaurin
• CAS No: 539-93-5
• MF: C₂₇H₅₂O₅
• MW: 456.698789596558
• MDL: MFCD00048423
• CID: 377354
• PubChem ID: 24894290
• Update Time: 2025-04-19

a,a'-Dilaurin Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,1,1'-(2-hydroxy-1,3-propanediyl) ester
• 1,3-Dilaurin Glycerol
• alpha,alpha'-Dilaurin
• (3-dodecanoyloxy-2-hydroxypropyl) dodecanoate
• 1,3-Dilaurin
• Glyceroldilaurate
• α,α'-Dilaurin
• 1,3-Didodecanoylglycerol 1,3-Dilauroylglycerol 1,3-Dilaurin Glycerol 1,3-dilaurate
• Glycerol α,α'-Dilaurate
• Glyceryl 1,3-didodecanoate
• 1,3-Dilauroylglycerol
• Glycerol 1,3-didodecanoate
• D29X1BO64V
• Dodecanoic acid, 2-hydroxy-1,3-propanediyl ester
• Dodecanoic acid, 1,1'-(2-hydroxy-1,3-propanediyl) ester
• Glyceryl 1,3-dilaurate
• 2-Hydroxypropane-1,3-diyl dilaurate
• alpha,alpha'-Diluarin
• 2-hydroxypropane-1,3-diyl didodecanoate
• Glycerol 1,3-dilaurate
• 1,3-Didodecanoylglycerol
• GLYCERYL DILAURATE, TECH
• Glycerol alpha,alph
• a,a'-Dilaurin

• MDL： MFCD00048423
• Inchi： 1S/C27H52O5/c1-3-5-7-9-11-13-15-17-19-21-26(29)31-23-25(28)24-32-27(30)22-20-18-16-14-12-10-8-6-4-2/h25,28H,3-24H2,1-2H3
• InChI Key： KUVAEMGNHJQSMH-UHFFFAOYSA-N
• SMILES： O(CC(COC(CCCCCCCCCCC)=O)O)C(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 456.38100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 26
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.7
• Topological Polar Surface Area: 72.8

Experimental Properties

• Color/Form: Not determined
• Density: 0.953±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 56.0 to 61.0 deg-C
• Solubility: Insuluble (1.2E-4 g/L) (25 ºC),
• PSA: 72.83000
• LogP: 7.27550
• Solubility: Not determined

a,a'-Dilaurin Security Information

• WGK Germany：1
• FLUKA BRAND F CODES：10-21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Diacylglycerols
• Solvents and Organic Chemicals Organic Compounds Acids/Esters